3-nitro-6-azabenzo(a)pyrene N-oxide
3-nitro-6-azabenzo(a)pyrene N-oxide
Brand Name:
Vulcanchem
CAS No.:
138835-34-4
VCID:
VC0141997
InChI:
InChI=1S/C19H10N2O3/c22-20-15-4-2-1-3-12(15)13-7-5-11-6-9-16(21(23)24)14-8-10-17(20)19(13)18(11)14/h1-10H
SMILES:
C1=CC=C2C(=C1)C3=C4C(=[N+]2[O-])C=CC5=C(C=CC(=C54)C=C3)[N+](=O)[O-]
Molecular Formula:
C19H10N2O3
Molecular Weight:
314.3 g/mol
3-nitro-6-azabenzo(a)pyrene N-oxide
CAS No.: 138835-34-4
Main Products
VCID: VC0141997
Molecular Formula: C19H10N2O3
Molecular Weight: 314.3 g/mol
CAS No. | 138835-34-4 |
---|---|
Product Name | 3-nitro-6-azabenzo(a)pyrene N-oxide |
Molecular Formula | C19H10N2O3 |
Molecular Weight | 314.3 g/mol |
IUPAC Name | 13-nitro-8-oxido-8-azoniapentacyclo[10.6.2.02,7.09,19.016,20]icosa-1(19),2,4,6,8,10,12,14,16(20),17-decaene |
Standard InChI | InChI=1S/C19H10N2O3/c22-20-15-4-2-1-3-12(15)13-7-5-11-6-9-16(21(23)24)14-8-10-17(20)19(13)18(11)14/h1-10H |
Standard InChIKey | VUABPVGKRFXVOR-UHFFFAOYSA-N |
SMILES | C1=CC=C2C(=C1)C3=C4C(=[N+]2[O-])C=CC5=C(C=CC(=C54)C=C3)[N+](=O)[O-] |
Canonical SMILES | C1=CC=C2C(=C1)C3=C4C(=[N+]2[O-])C=CC5=C(C=CC(=C54)C=C3)[N+](=O)[O-] |
Synonyms | 3-nitro-6-azaBaP N-oxide 3-nitro-6-azabenzo(a)pyrene N-oxide |
PubChem Compound | 126400 |
Last Modified | Nov 11 2021 |
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